Dysprosium, isotope of mass 161
Description
Synthesis Analysis
Dysprosium-161 is produced by American Elements for biological and biomedical labeling, as target materials and other applications .Molecular Structure Analysis
The atomic number of Dysprosium is 66, and the number of electrons in each of dysprosium’s shells is [2, 8, 18, 28, 8, 2] and its electron configuration is [Xe]4f 10 6s 2 .Chemical Reactions Analysis
Dysprosium reacts with Bromine to form Dysprosium Bromide according to the equation: 2 Dy (s) + 3 Br2 (g) → 2 DyBr3 (s) .Physical And Chemical Properties Analysis
Dysprosium-161 has a mass number of 161, which is the number of nucleons . It has 66 protons and 95 neutrons . The isotopic mass is 160.92694 u . The nuclide mass is 160.8907368 u . The nuclear binding energy is 1315.90213538 MeV per nucleus . The spin and parity are 5/2+ . The magnetic dipole moment is -0.480 μN . The charge radius is 5.1962 femtometer .Mechanism of Action
Safety and Hazards
Dysprosium-161 may be harmful if inhaled and may cause respiratory irritation . It may be harmful in contact with skin and may cause moderate irritation . It may cause eye irritation . It may be harmful if swallowed .
Relevant Papers Relevant papers include “Neutron capture measurements and resonance parameters of dysprosium” which discusses neutron capture yields of dysprosium isotopes , and “Excited Nuclear States for Dy-161 (Dysprosium)” which provides data on the excited nuclear states for Dysprosium-161 .
properties
IUPAC Name |
dysprosium-161 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Dy/i1-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBQHZAAAGSGFKK-YPZZEJLDSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Dy] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[161Dy] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Dy |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60930536 |
Source
|
| Record name | (~161~Dy)Dysprosium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60930536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.926939 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13967-68-5 |
Source
|
| Record name | Dysprosium, isotope of mass 161 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013967685 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (~161~Dy)Dysprosium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60930536 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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